Cas no 2171853-04-4 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methoxypropanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methoxypropanoic acid
• CAS No: 2171853-04-4
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6021980
• PubChem ID: 165575925
• Update Time: 2025-05-23

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methoxypropanoic acid
• EN300-1557863
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methoxypropanoic acid
• 2171853-04-4

• Inchi： 1S/C24H26N2O6/c1-31-21(23(28)29)12-25-22(27)19-10-14(19)11-26-24(30)32-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-9,14,19-21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： MOAHFYWVZBUXTC-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)OC

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methoxypropanoic acid

Comprehensive Overview of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methoxypropanoic acid (CAS No. 2171853-04-4)

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methoxypropanoic acid (CAS No. 2171853-04-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique cyclopropyl backbone and a methoxypropanoic acid moiety, making it valuable for designing peptide-based therapeutics and drug delivery systems. Its structural complexity and functional groups enable precise modifications in solid-phase peptide synthesis (SPPS), aligning with the growing demand for custom peptide modifications in pharmaceutical research.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a temporary protecting group, a critical feature in modern peptide chemistry. Researchers frequently search for "Fmoc-protected building blocks" or "peptide synthesis reagents" to optimize high-throughput screening workflows. With the rise of AI-driven drug discovery, compounds like CAS No. 2171853-04-4 are gaining attention for their role in machine learning-assisted molecular design. Its application extends to targeted cancer therapies and immune modulation, addressing trending topics such as "personalized medicine" and "next-generation biologics."

From a synthetic perspective, the methylcyclopropyl segment enhances conformational rigidity, a property highly sought after in peptide stapling techniques. This aligns with frequent search queries like "improving peptide stability" or "cyclic peptide design." The compound’s carboxylic acid terminus further allows cross-coupling reactions, facilitating its integration into biodegradable polymers and nanocarrier systems—key areas in sustainable biomaterials research.

Quality control of CAS No. 2171853-04-4 involves advanced analytical methods such as HPLC and mass spectrometry, ensuring compliance with GMP standards. As the pharmaceutical industry shifts toward green chemistry, this compound’s efficient deprotection kinetics under mild conditions supports eco-friendly synthesis—a hotspot in "green peptide manufacturing" discussions. Its compatibility with automated synthesizers also caters to labs investing in high-efficiency platforms.

In summary, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methoxypropanoic acid exemplifies innovation in peptide engineering, bridging gaps between traditional organic chemistry and cutting-edge biopharmaceutical applications. Its versatility answers pressing needs in drug development, from enhancing bioavailability to enabling multifunctional biomaterials—all while adhering to SEO-optimized queries like "advanced peptide modifiers" and "CAS 2171853-04-4 uses."